Cas no 143757-52-2 (Piperazine, 1,4-bis(2-bromoethyl)- (9CI))
143757-52-2 structure
Product Name:Piperazine, 1,4-bis(2-bromoethyl)- (9CI)
CAS No:143757-52-2
MF:C8H16Br2N2
MW:300.03404045105
CID:108493
PubChem ID:417687
Update Time:2025-04-18
Piperazine, 1,4-bis(2-bromoethyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1,4-bis(2-bromoethyl)- (9CI)
- 1,4-bis(2-bromoethyl)piperazine
- SCHEMBL7911503
- DTXSID30329135
- 143757-52-2
- Piperazine, 1,4-bis(2-bromoethyl)-(9CI)
-
- Inchi: 1S/C8H16Br2N2/c9-1-3-11-5-7-12(4-2-10)8-6-11/h1-8H2
- InChI Key: VNTGRYDBKWERBU-UHFFFAOYSA-N
- SMILES: BrCCN1CCN(CCBr)CC1
Computed Properties
- Exact Mass: 297.96808
- Monoisotopic Mass: 297.96802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 99.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
Piperazine, 1,4-bis(2-bromoethyl)- (9CI) Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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